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Introduction

(Thr4,Gly7)-Oxytocin (TGOT) is a synthetic analog of oxytocin, a neuropeptide central to
various physiological processes, including social bonding, parturition, and lactation. TGOT is
distinguished by its high selectivity as an agonist for the oxytocin receptor (OTR), particularly in
rodent models, making it an invaluable tool for elucidating the specific roles of OTR signaling
pathways.[1][2] The activation of the OTR, a G-protein coupled receptor (GPCR), primarily
initiates the Gg/phospholipase C (PLC) signaling cascade. This leads to the production of
inositol 1,4,5-triphosphate (IP3), which in turn triggers the release of intracellular calcium
(Ca2+) from the endoplasmic reticulum.[3][4] This robust increase in intracellular Ca2+ can be
readily monitored using calcium imaging techniques, providing a functional readout of OTR
activation.

These application notes provide a comprehensive guide for utilizing (Thr4,Gly7)-Oxytocin in
calcium imaging experiments. Included are key pharmacological data, detailed experimental
protocols, and visual representations of the underlying signaling pathway and experimental
workflow.

Quantitative Data

The following table summarizes the reported binding affinities and effective concentrations of
(Thr4,Gly7)-Oxytocin for the oxytocin receptor. These values are crucial for designing
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experiments and interpreting results.

TissuelCell

Parameter Species Value Reference
Type
) Uterine Smooth
Ki Human 17.9+2.8nM [5]
Muscle Cells
Hippocampal

Synaptic Plasma
Kd Rat Membranes, 1.0-2.0nM [6]
Mammary Gland,

Uterus

Paraventricular

Effective 1 pM (evokes
) Mouse Thalamus ) [7]
Concentration inward current)
Neurons
Effective Subicular 0.3 uM (induces
i Mouse o [7]
Concentration Neurons depolarization)

Signaling Pathway of (Thr4,Gly7)-Oxytocin

The activation of the oxytocin receptor by (Thr4,Gly7)-Oxytocin initiates a well-defined
signaling cascade that results in the mobilization of intracellular calcium. This pathway is a
hallmark of Gg-coupled GPCRs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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